Cas no 50-33-9 (Phenylbutazone)
Phenylbutazone is an effective reducing cofactor of prostaglandin H synthase (PHS) peroxidase Phenylbutazone is a hepatotoxin and a non steroidal anti-inflammatory agent (NSAID) Conclusion: phenylbutazone induces the expression of muscle blind like protein 1 (MBNL1), which has the potential to be used in the study of ankylosing spondylitis

Phenylbutazone structure
Product Name:Phenylbutazone
CAS No:50-33-9
Molecular Formula:C19H20N2O2
Molecular Weight:308.3743
MDL:MFCD00005500
CID:33469
PubChem ID:4781
Phenylbutazone Properties
Names and Identifiers
-
- 1,2-diphenyl-3,5-dioxo-4-n-butylpyrazoline
- 4-BUTYL-1,2-DIPHENYL-3,5-PYRAZOLIDINEDIONE
- 4-BUTYL-1,2-DIPHENYLPYRAZOLIDINE-3,5-DIONE
- AURORA KA-3837
- BUTADIONUM
- PHENYLBUTAZONE
- 1,2-Diphenyl-2,3-dioxo-4-N-butylpyrazoline
- 1,2-Diphenyl-3,5-dioxo-4-butylpyrazolidine
- 1,2-Diphenyl-4-butyl-3,5-dioxopyrazolidine
- 1,2-Diphenyl-4-butyl-3,5-pyrazolidinedione
- 3,5-dioxe-4buty-1,diphenyl-pyrazolidine
- 3,5-dioxo01,2-diphenyl-4-m-butyl-pyrazolidine
- 3,5-Dioxo-1,2-diphenyl-4-N-butyl-pyrazolidin
- 3,5-Dioxo-1,2-diphenyl-4-N-butylpyrazolidine
- 3,5-Pyrazolidinedione, 4-butyl-1,2-diphenyl-
- 4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine
- 4-butyl-1,2-diphenyl-5-pyrazolidinedione
- 4-n-butyl-1,2-diphenyl-3,5-pyrazolidinedione
- A 7514
- Alindor
- Phenylbutazon
- bizolin bizolin 200 bunetzone butacompren
- 4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine
- Azdid
- Azolid
- Bute
- Butoz
- Buzon
- Kadol
- PBZ
- pyrazinobutazone
- Reudo
- Uzone
- Fenilbutazona
- Butazolidine
- Butazolidin
- Diphenylbutazone
- Phenylbutazonum
- Butapyrazole
- Butapirazol
- Butacote
- Butadion
- Praecirheumin
- Fenylbutazon
- Mephabutazone
- Mephabutazon
- Fenibutazona
- Alkabutazona
- Scanbutazone
- Intrabutazone
- Chembutazone
- Butapirazole
- Reumuzol
- Reumazin
- Reumasyl
- Phenbutazol
- Intalbut
- Fenibutal
- Ecobutazone
- Butylpyrin
- Butalgina
- Artrizin
- Reumazol
- Pyrazolidin
- Pyrabutol
- Phenylbutaz
- Phebuzin
- Novophenyl
- Nadozone
- Ipsoflame
- Epitope ID:124940
- Intrazone
- Schemergin
- Butagesic
- A828072
- Butatron
- SR-01000000004-5
- PHENYLBUTAZONE [ORANGE BOOK]
- NCGC00015846-02
- Lopac0_000993
- Fenilbutine
- Cotylbutazone
- MLS000069424
- NSC-25134
- 1,2-diphenyl-3,5-dioxo-4-n-butylpyrazolidine
- PHENYLBUTAZONE [IARC]
- Phenylbutazone, analytical standard
- Fenilbutazon
- P1686
- Phenylbutazone [USAN]
- AB00052071_18
- NCGC00015846-11
- KBio1_000331
- phenylbutazon-
- Neo-zoline
- NCGC00015846-01
- Butacompren
- Butaluy
- 4-Butyl-1,5-pyrazolidinedione
- CCG-39220
- Phenopyrine
- Fenilbutazona [INN-Spanish]
- Diossidone
- HMS3884C06
- Phenylbutazone [USP:INN:BAN:JAN]
- 3,2-diphenyl-4-N-butyl-pyrazolidin
- BSPBio_002369
- NCGC00015846-07
- NCGC00015846-08
- Phenylbutazone, United States Pharmacopeia (USP) Reference Standard
- Rectofasa
- Reupolar
- 1,2-diphenyl-3,5-dioxo-4-butyl-pyrazolidine
- Phenbutazone
- 50-33-9 (free form)
- Elmedal
- MLS002152929
- Bizolin
- Nadazone
- AG-205/04675049
- Equiphen
- Fenibutol
- Alqoverin
- P 8386
- Artropan
- NCGC00023855-08
- Fenibutasan
- Phen-Buta
- C07440
- LP00993
- EN300-126733
- Butidiona
- Schemergen
- DB00812
- HMS3651G15
- NCGC00023855-07
- SMR000059073
- D00510
- AC-683
- NCGC00023855-03
- Phebuzine
- Fenilidina
- HMS3369P16
- MFCD00005500
- SR-01000000004
- SPBio_001283
- Alkazone
- KBio3_001589
- Q421342
- Robizon-V
- InChI=1/C19H20N2O2/c1-2-3-14-17-18(22)20(15-10-6-4-7-11-15)21(19(17)23)16-12-8-5-9-13-16/h4-13,17H,2-3,14H2,1H
- Spectrum2_001282
- NCGC00015846-13
- NCGC00259358-01
- Tetnor
- SR-01000000004-13
- NCI-C55414
- NSC25134
- Tox21_500993
- Bizolin 200
- PHENYLBUTAZONE [JAN]
- NCGC00261678-01
- R-3-ZON
- Butazona
- Diozol
- HMS2091P08
- AKOS001592731
- Fenotone
- Artizin
- B.T.Z
- Therazone
- HMS2233B13
- PHENYLBUTAZONE [INN]
- Tox21_201809
- component of Azolid-A (Salt/Mix)
- Fenilbutazone [DCIT]
- NCGC00023855-04
- CHEBI:48574
- PHENYLBUTAZONE [MART.]
- Phenylbutazone (JP17/USP/INN)
- UNM000001255503
- Phenylbutazone, European Pharmacopoeia (EP) Reference Standard
- PHENYLBUTAZONE [VANDF]
- HMS2090H17
- NCGC00015846-09
- Wescozone
- VAC-10
- SBI-0050966.P004
- Phenyzene
- Pharmakon1600-01500482
- Merizone
- Tox21_110243
- NCGC00015846-05
- Spectrum4_000477
- Robizone
- Phenylbutazonum [INN-Latin]
- Azobutyl
- Buta phen
- HMS3263G07
- Arthrizon
- UNII-GN5P7K3T8S
- PHENYLBUTAZONE [HSDB]
- Butadiona
- DivK1c_000331
- Spectrum3_000675
- Bute, Butazolidin, Butatron, Phenylbutazone
- Butiwas-Simple
- s1654
- NCGC00015846-12
- Phenyzone
- DA-192
- 4-Butyl-1,5-dioxopyrazolidine
- HY-B0230
- G 13,871
- AB00052071_17
- NCGC00023855-06
- D07VHR
- HMS3715E21
- Tox21_110242
- 1,5-dioxopyrazolidine
- Usaf ge-15
- Betazed
- EINECS 200-029-0
- Equipalazone
- Alka Butazolidin
- Diphebuzol
- SR-01000000004-2
- NCGC00015846-27
- Buvetzone
- 4-Butyl-1,2-diphenyl-3,5-dioxo pyrazolidine
- Antadol
- 4-Butyl-1,5-dione
- G 13871
- P1Z
- PHENYLBUTAZONE [EP MONOGRAPH]
- Fenilbutina
- Phenylbutazone (Butazolidin, Butatron)
- Butartril
- Busone
- 1,2-diphenyl-3,5-dioxo-4-n-butyl-pyrazolidine
- STK388348
- Rubatone
- Z57355370
- 5-24-05-00400 (Beilstein Handbook Reference)
- PHENYLBUTAZONE [MI]
- PHENYLBUTAZONE [GREEN BOOK]
- HMS3649M17
- SW199456-2
- PHENYLBUTAZONE [WHO-DD]
- GN5P7K3T8S
- component of Azolid-A
- Phen-Buta-Vet
- 3,5-Dioxe-4 buty-1, diphenyl-pyrazolidine
- KBio2_001559
- Butone
- Robizone-V
- 50-33-9
- Digibutina
- NCI-C56531
- Phenogel
- W-105972
- butyl pyrin
- SR-01000000004-4
- GTPL7270
- HMS501A13
- Butaphen
- Tencodyne
- 3, 4-butyl-1,2-diphenyl-
- Zolaphen
- NCGC00015846-04
- Eributazone
- Todalgil
- Equi bute
- CAS-50-33-9
- BRN 0290080
- SCHEMBL3632
- KBioGR_000954
- WLN: T5VNNV EHJ BR& CR& E4
- DTXCID601136
- BRD-K10843433-001-20-1
- Ia-But
- Apo-Phenylbutazone
- KBio2_004127
- SPECTRUM1500482
- BCPP000108
- BP166190
- NCGC00023855-05
- esteve
- Pirarreumol 'B'
- Benzone
- Tevcodyne
- Opera_ID_888
- Artrizone
- Phenylbutazone, TraceCERT(R), certified reference material
- MLS001148412
- CCRIS 2374
- Oprea1_416494
- Febuzina
- Anuspiramin
- Tazone
- NCGC00181112-01
- Butalidon
- 4297-92-1
- EU-0100993
- HSDB 3159
- art rizin
- G-13871
- B.t.z.
- KBio2_006695
- 4-BUTYL-1,2-DIPHENYL-PYRAZOLIDINE-3,5-DIONE
- Anpuzone
- Spectrum5_001335
- Reumune
- DTXSID9021136
- NSC757272
- BCP02607
- NINDS_000331
- HMS1920H06
- Fenilbutazone
- Phenyl-Mobuzon
- SDCCGSBI-0050966.P005
- SR-01000000004-9
- Tox21_302763
- Tox21_110242_1
- 1,3-dioxo-4-N-butylpyrazoline
- NCGC00015846-03
- Flexazone
- NCGC00015846-15
- fe nilbutine
- SUXIBUZONE IMPURITY A [EP IMPURITY]
- AB00052071-16
- PHENYLBUTAZONE [USP-RS]
- Mepha-Butazon
- 3,5-Pirazolidinodiona, 4-butil-1,2-difenil-
- 1,5-dioxo-4-butylpyrazolidine
- Bunetzone
- NCGC00015846-06
- Lopac-P-8386
- IDI1_000331
- Phenylbutazone (JP15/USP/INN)
- LS-71
- 4-Butyl-1,2 -diphenyl-3,5-dioxo pyrazolidine
- Fenartil
- Zolidinum
- PHENYLBUTAZONE [USP MONOGRAPH]
- Phenylbutazon [German]
- AZOLID (TN)
- Exrheudon N
- Phenylbutazone [USAN:INN:BAN:JAN]
- Reudox
- KS-5127
- AB00052071-15
- 3,2-diphenyl-4-N-butylpyrazolidine
- FT-0603217
- Ticinil
- Pirarreumol B
- Lingel
- NCGC00256449-01
- BRD-K10843433-001-12-8
- KBioSS_001559
- Butartrina
- Phenyl butazone
- NSC-757272
- Spectrum_001079
- 3,5-dioxo-4-butyl-1-diphenyl-pyrazolidine
- Malgesic
- Phenylbutazone, SAJ special grade, >=99.0%
- NCGC00015846-10
- Shigrodin
- Anerval
- Butazina
- NSC 25134
- Butarecbon
- 'Esteve'
- NS00000675
- DB-051755
- BRD-K10843433-001-23-5
- Phenylbutazone (JP18/USP/INN)
- BRD-K10843433-001-22-7
- BRD-K10843433-001-21-9
-
- MDL: MFCD00005500
- InChIKey: VYMDGNCVAMGZFE-UHFFFAOYSA-N
- Inchi: 1S/C19H20N2O2/c1-2-3-14-17-18(22)20(15-10-6-4-7-11-15)21(19(17)23)16-12-8-5-9-13-16/h4-13,17H,2-3,14H2,1H3
- SMILES: O=C1C([H])(C(N(C2C([H])=C([H])C([H])=C([H])C=2[H])N1C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- BRN: 290080
Computed Properties
- Exact Mass: 308.15200
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 5
- Monoisotopic Mass: 308.152478
- Heavy Atom Count: 23
- Complexity: 389
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 40.6
Experimental Properties
- LogP: 3.91780
- PSA: 40.62000
- Merck: 14,7277
- Refractive Index: 1.606
- Water Partition Coefficient: <0.1G/100MLAT23.5ºC
- Boiling Point: 424.9°C at 760mmHg
- Melting Point: 104-107 °C
- Flash Point: 174.3°C
- Color/Form: Off white powder
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, strong bases.
- Solubility: It is easily soluble in acetone, chloroform or benzene, soluble in ethanol or ether, almost insoluble in water (<0.1 g/100 ml at 23.5 º C), and soluble in sodium hydroxide solution
- pka: 4.5(at 25℃)
- Density: 1.173g/cm3
Phenylbutazone Security Information
-
Symbol:
- RTECS:UQ8225000
- WGK Germany:3
- Safety Term:6.1(b)
- Safety Instruction: S36/37/39-S26-S45-S22-S53
- Packing Group:III
- Packing Group:III
- Risk Phrases:R45; R20/21/22; R36/37/38; R42/43
- Hazard Level:6.1(b)
-
Dangerous goods sign:
- Hazardous Material transportation number:3249
- Hazard Statement: H301-H315-H319
- Warning Statement: P261-P280-P301+P310-P305+P351+P338
- Prompt:dangerous
- Storage Condition:The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials
- PackingGroup:III
- Risk Phrases: 20/21/22-36/37/38
- Signal Word:Danger
- TSCA:Yes
- HazardClass:6.1
Phenylbutazone Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Phenylbutazone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P006V5Q-50mg |
4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine |
50-33-9 | 97% | 50mg |
$5.00 | 2024-05-01 | |
A2B Chem LLC | AD19518-50mg |
4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine |
50-33-9 | 97% | 50mg |
$5.00 | 2024-04-19 | |
Aaron | AR006VE2-1g |
4-Butyl-1,2-diphenyl-3,5-dioxopyrazolidine |
50-33-9 | 97% | 1g |
$1.00 | 2025-01-23 | |
abcr | AB261769-25 g |
Phenylbutazone, 98%; . |
50-33-9 | 98% | 25g |
€63.30 | 2023-06-22 | |
Ambeed | A208133-50mg |
4-Butyl-1,2-diphenylpyrazolidine-3,5-dione |
50-33-9 | 97% | 50mg |
$6.0 | 2025-02-22 | |
Apollo Scientific | OR350316-100g |
Phenylbutazone |
50-33-9 | 100g |
£110.00 | 2023-08-31 | ||
ChemScence | CS-2180-500mg |
Phenylbutazone |
50-33-9 | 99.94% | 500mg |
$60.0 | 2022-04-27 | |
DC Chemicals | DC9054-1 g |
phenylbutazone |
50-33-9 | >98% | 1g |
$300.0 | 2022-02-28 | |
Enamine | EN300-126733-0.05g |
4-butyl-1,2-diphenylpyrazolidine-3,5-dione |
50-33-9 | 95% | 0.05g |
$19.0 | 2023-06-08 | |
eNovation Chemicals LLC | D405109-1kg |
3,5-Dioxo-1,2-diphenyl-4-N-butyl-pyrazolidin |
50-33-9 | 97% | 1kg |
$450 | 2021-10-20 |
Phenylbutazone Suppliers
HU BEI SHI SHUN Biotechnology Co., Ltd.
(CAS:50-33-9)
MR./MRS.:ZHENG YU HAN
Phone:15107128801
Email:1400818899@qq.com
WuHan Dong Kang Yuan technology co., LTD
(CAS:50-33-9)
MR./MRS.:CAI JING LI
Phone:15377658509
Email:2851686519@qq.com
Wuhan Huajiu Pharmaceutical Technology Co., Ltd.
(CAS:50-33-9)
MR./MRS.:WANG YAN
Phone:15527230951
Email:3317219330@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:50-33-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
TCI (Shanghai) Development Co., Ltd.
(CAS:50-33-9)
MR./MRS.:ZHANG ZE YUAN
Phone:13061970904
Email:Sales-CN@TCIchemicals.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
(CAS:50-33-9)
MR./MRS.:WANG HUA
Phone:13667159345
Email:13667159345@163.com
Phenylbutazone Related Literature
-
Erling Thyrhaug,Peter Hammersh?j,Kasper S. Kj?r,Thomas Just S?rensen,Niels H. Harrit,Martin M. Nielsen,Klaus Bechgaard Photochem. Photobiol. Sci. 2014 13 1093
-
Daniel J. Leonard,Francis Zieleniewski,Isabelle Wellh?fer,Emily G. Baker,John W. Ward,Derek N. Woolfson,Jonathan Clayden Chem. Sci. 2021 12 9386
-
3. A tethering directing group strategy for ruthenium-catalyzed intramolecular alkene hydroarylationPraveen Kilaru,Sunil P. Acharya,Pinjing Zhao Chem. Commun. 2018 54 924
-
Roberta Colaiezzi,Chiara Saviozzi,Nicola di Nicola,Stefano Zacchini,Guido Pampaloni,Marcello Crucianelli,Fabio Marchetti,Andrea Di Giuseppe,Lorenzo Biancalana Catal. Sci. Technol. 2023 13 2160
-
5. General and efficient method for direct N-monomethylation of aromatic primary amines with methanolFeng Li,Jianjiang Xie,Haixia Shan,Chunlou Sun,Lin Chen RSC Adv. 2012 2 8645
-
Yong Cui,Tao Lu,Zhihao Shi,Jie Feng Org. Chem. Front. 2019 6 643
-
Wenfeng Zhao,Xiaoping Chi,Hu Li,Jian He,Jingxuan Long,Yufei Xu,Song Yang Green Chem. 2019 21 567
-
8. A facile, regioselective and controllable bromination of aromatic amines using a CuBr2/Oxone? systemXin-Le Li,Wei Wu,Xin-Heng Fan,Lian-Ming Yang RSC Adv. 2013 3 12091
-
Junxin Rao,Xiaoyu Ren,Xin Zhu,Zhen Guo,Chengming Wang,Cong-Ying Zhou Org. Chem. Front. 2022 9 5845
-
10. Substituted 3-anilinoindoles and anilinoacetanilides from the reaction of glyoxal with N-alkylanilines: crystal structure of 5-chloro-3-(4-chloro-N-methylanilino)-1-methylindolePaolo Ferruti,Angelino Ferè,Alberto Bettelli,Marcello Zocchi,Giuseppe Tieghi,Alberto Albinati J. Chem. Soc. Perkin Trans. 1 1972 2001
50-33-9 (Phenylbutazone) Related Products
- 57-96-5(1,2-Diphenyl-4-(2-(phenylsulfinyl)ethyl)pyrazolidine-3,5-dione)
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- 59227-89-3(N-Dodecylcaprolactam)
- 89-25-8(3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one)
- 122008-85-9(cyhalofop butyl ester)
- 531-85-1(Benzidine dihydrochloride)
- 129-20-4(3,5-Pyrazolidinedione,4-butyl-1-(4-hydroxyphenyl)-2-phenyl-)
- 2210-63-1(4-Butyl-1-phenylpyrazolidine-3,5-dione)
- 103-79-7(Phenylacetone (1-Phenyl-2-acetone))
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:50-33-9)Phenylbutazone

Purity:99.9%
Quantity:200kg
Price($):discuss personally